Cas no 1862840-28-5 (N-(heptan-2-yl)-2,2-dimethylthietan-3-amine)

• Product Name: N-(heptan-2-yl)-2,2-dimethylthietan-3-amine
• CAS No: 1862840-28-5
• MF: C₁₂H₂₅NS
• MW: 215.398602247238
• CID: 5103939
• Update Time: 2026-03-03

N-(heptan-2-yl)-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(heptan-2-yl)-2,2-dimethylthietan-3-amine

• Inchi： 1S/C12H25NS/c1-5-6-7-8-10(2)13-11-9-14-12(11,3)4/h10-11,13H,5-9H2,1-4H3
• InChI Key： ZTIQWYCJBGSRED-UHFFFAOYSA-N
• SMILES： S1CC(NC(CCCCC)C)C1(C)C

Additional information on N-(heptan-2-yl)-2,2-dimethylthietan-3-amine

Comprehensive Overview of N-(heptan-2-yl)-2,2-dimethylthietan-3-amine (CAS No. 1862840-28-5)

In the realm of organic chemistry, N-(heptan-2-yl)-2,2-dimethylthietan-3-amine (CAS No. 1862840-28-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This molecule, characterized by its thietane ring and heptyl substituent, has garnered attention in pharmaceutical and material science research. Its amine functionality and steric hindrance from the dimethyl groups make it a versatile intermediate for synthesizing more complex molecules.

Recent trends in scientific literature highlight a growing curiosity about sulfur-containing heterocycles, such as thietanes, owing to their role in drug discovery and agrochemical development. Researchers are particularly intrigued by how the N-(heptan-2-yl) moiety influences the compound's lipophilicity and bioavailability, which are critical factors in medicinal chemistry. Questions like "How does N-(heptan-2-yl)-2,2-dimethylthietan-3-amine interact with biological targets?" or "What are its potential industrial applications?" are frequently searched in academic databases, reflecting its relevance.

The synthesis of CAS No. 1862840-28-5 often involves ring-closure reactions of thietanes or nucleophilic substitution strategies. Its stereochemistry and conformational stability have been studied using advanced techniques like NMR spectroscopy and X-ray crystallography. These studies reveal how the 2,2-dimethyl groups enhance the compound's rigidity, a feature exploited in designing catalysts or ligands for asymmetric synthesis.

From an industrial perspective, N-(heptan-2-yl)-2,2-dimethylthietan-3-amine is explored for its potential in polymer modification and surface-active agents. Its balanced hydrophobic-hydrophilic properties make it a candidate for emulsifiers or corrosion inhibitors. Environmental considerations, such as its biodegradability and low toxicity, align with the global push toward green chemistry, a hot topic in sustainability discussions.

In summary, N-(heptan-2-yl)-2,2-dimethylthietan-3-amine (CAS No. 1862840-28-5) exemplifies the intersection of structural ingenuity and practical utility. Its study not only advances fundamental chemistry but also addresses contemporary challenges in drug design, materials science, and environmental safety. As research progresses, this compound may unlock novel solutions for industries striving for innovation and sustainability.